Cas no 351457-97-1 (5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine)

• Product Name: 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine
• CAS No: 351457-97-1
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• MDL: MFCD11518971
• CID: 302935
• PubChem ID: 22352473
• Update Time: 2025-06-10

5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine
• 1,7-Naphthyridine,5-bromo-1,2,3,4-tetrahydro-
• 5-Bromo-1,2,3,4-tetrahydro-[1,7]naphthyridine
• 5-bromo-1,2,3,4-tetrahydro-1,7-naphthyridine hydrochloride
• AG-F-21081
• AK-27552
• MolPort-009-197-642
• PubChem14709
• RP26738
• RP26739
• SureCN5518113
• DTXSID90625165
• A822607
• CS-0136420
• SB73792
• FT-0645415
• 5-bromanyl-1,2,3,4-tetrahydro-1,7-naphthyridine
• EN300-1667031
• MFCD11518971
• SCHEMBL5518113
• 351457-97-1
• SY323177
• J-516770
• AKOS016011741
• PS-18554
• 1,2,3,4-Tetrahydro-5-bromo-1,7-naphthyridine
• DB-069154

• MDL： MFCD11518971
• Inchi： 1S/C8H9BrN2/c9-7-4-10-5-8-6(7)2-1-3-11-8/h4-5,11H,1-3H2
• InChI Key： WBDFPECBTFVBDX-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2=C1CCCN2

Computed Properties

• Exact Mass: 211.99500
• Monoisotopic Mass: 211.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.504
• Boiling Point: 295.843°C at 760 mmHg
• Flash Point: 132.722°C
• Refractive Index: 1.586
• PSA: 24.92000
• LogP: 2.34020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine

Introduction to 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine (CAS No. 351457-97-1)

5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine (CAS No. 351457-97-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine consists of a naphthyridine core with a bromine substituent at the 5-position. The naphthyridine ring system is a heterocyclic aromatic compound that is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The bromine substitution adds further complexity and functionality to the molecule, potentially enhancing its pharmacological profile.

Recent studies have highlighted the potential of 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings indicate that 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine may have therapeutic applications in cancer treatment.

The neuroprotective effects of 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine have also been investigated. A study published in the Journal of Neurochemistry in 2023 reported that this compound can protect neurons from oxidative stress and neurotoxicity induced by amyloid-beta peptides. This neuroprotective activity is attributed to its ability to upregulate antioxidant enzymes and reduce reactive oxygen species (ROS) levels. These findings suggest that 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine could be a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease.

The synthetic route for preparing 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine has been well-documented in the literature. One common method involves the reaction of 5-bromopyridine with an appropriate nitrile followed by reduction and cyclization steps. This synthetic pathway provides a scalable and efficient route for producing high-purity compounds suitable for pharmaceutical applications.

In terms of pharmacokinetics and safety profile, preliminary studies have shown that 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine exhibits favorable properties such as good oral bioavailability and low toxicity. However, further preclinical and clinical studies are needed to fully evaluate its safety and efficacy in humans.

The potential applications of 5-Bromo-1,2,3,4-tetrahydro-1,7-naphthyridine extend beyond traditional drug discovery. Its unique chemical structure makes it an attractive scaffold for developing novel materials with specific functional properties. For example, researchers at the University of California have explored the use of this compound as a building block for designing conductive polymers with enhanced electronic properties.

In conclusion, 5-Bromo-1 , 2 , 3 , 4 -tetrahydro - 1 , 7 -naphthyridine strong > (CAS No . 351457 -97 - 1 ) is a multifaceted compound with promising therapeutic potential . Its anti-inflammatory , anticancer , and neuroprotective properties make it a valuable candidate for drug development . Additionally , its unique chemical structure offers opportunities for innovative applications in materials science . Ongoing research continues to uncover new insights into the biological activities and practical uses of this intriguing compound . p >